Cas no 1017604-40-8 (6-Bromo-5-chloropyrazine-2-carboxylic acid)

• Product Name: 6-Bromo-5-chloropyrazine-2-carboxylic acid
• CAS No: 1017604-40-8
• MF: C₅H₂BrClN₂O₂
• MW: 237.438579082489
• CID: 4567463
• PubChem ID: 86619524
• Update Time: 2024-11-06

6-Bromo-5-chloropyrazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-5-chloropyrazine-2-carboxylic acid
• 6-bromo-5-chloro-pyrazine-2-carboxylic acid
• JUYYXLOQLBQRCE-UHFFFAOYSA-N
• F93911
• SCHEMBL3257696
• 1017604-40-8
• 6-Bromo-5-chloro-2-pyrazinecarboxylic acid
• CS-0129493
• EN300-749538
• Z1269203843
• DB-399316
• 6-Bromo-5-chloropyrazine-2-carboxylicacid

• Inchi： 1S/C5H2BrClN2O2/c6-3-4(7)8-1-2(9-3)5(10)11/h1H,(H,10,11)
• InChI Key： JUYYXLOQLBQRCE-UHFFFAOYSA-N
• SMILES： BrC1=C(N=CC(C(=O)O)=N1)Cl

Computed Properties

• Exact Mass: 235.89882g/mol
• Monoisotopic Mass: 235.89882g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 237.44g/mol
• XLogP3: 1.6
• Topological Polar Surface Area: 63.1